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Compound of Interest

Compound Name: 5-Methoxy-2-nitrophenol

Cat. No.: B105146 Get Quote

Technical Guide: 3-Hydroxy-4-nitroanisole
For: Researchers, Scientists, and Drug Development Professionals

Subject: Core Characteristics of 3-Hydroxy-4-nitroanisole (3-Methoxy-4-nitrophenol)

Introduction
3-Hydroxy-4-nitroanisole, systematically known as 3-Methoxy-4-nitrophenol, is an organic

compound with the chemical formula C₇H₇NO₄. It belongs to the class of nitrophenols and is

characterized by a benzene ring substituted with a hydroxyl group, a methoxy group, and a

nitro group. This guide provides a summary of its fundamental chemical and physical

properties, a detailed experimental protocol for its synthesis, and relevant safety information.

The compound is primarily used as a synthetic intermediate in the production of various organic

compounds, including pharmaceuticals and dyes.[1][2]

Chemical and Physical Properties
The core physico-chemical properties of 3-Hydroxy-4-nitroanisole are summarized in the table

below. It is a yellow solid with low solubility in water but is soluble in many organic solvents.[3]
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Property Value Source

Systematic Name 3-Methoxy-4-nitrophenol [1]

Synonyms
3-Hydroxy-4-nitroanisole, 4-

Nitro-3-methoxyphenol
[1]

CAS Number 16292-95-8 [1]

Molecular Formula C₇H₇NO₄ [1]

Molecular Weight 169.13 g/mol [1]

Melting Point 144 °C [3]

Boiling Point 356.2 °C (Predicted) [3]

pKa 7.13 (Predicted) [3]

Appearance Yellow solid [3]

Solubility
Low in water; Soluble in many

organic solvents
[3]

Synthesis of 3-Hydroxy-4-nitroanisole
A common method for the synthesis of 3-Hydroxy-4-nitroanisole involves the nucleophilic

aromatic substitution of a fluorinated precursor.

Experimental Protocol: Synthesis from 4-Fluoro-2-
methoxy-1-nitrobenzene
This protocol is adapted from a known synthetic route.

Materials:

4-Fluoro-2-methoxy-1-nitrobenzene

Dimethyl sulfoxide (DMSO)

1N Sodium hydroxide (NaOH) solution
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1N Hydrochloric acid (HCl) solution

Ethyl acetate

Water

Brine

Magnesium sulfate (MgSO₄)

Procedure:

A solution of 4-fluoro-2-methoxy-1-nitrobenzene (1 equivalent) in DMSO is prepared.

An aqueous solution of 1N NaOH (2 equivalents) is added to the reaction mixture.

The mixture is heated to 80°C and stirred for 20 hours.

After cooling to room temperature, the pH of the solution is adjusted to 5 with a 1N HCl

solution.

The mixture is extracted three times with ethyl acetate.

The combined organic extracts are washed sequentially with water and brine.

The organic layer is dried over anhydrous MgSO₄.

The solvent is removed under reduced pressure to yield 3-methoxy-4-nitrophenol as a light

yellow solid.

Synthesis Workflow
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Synthesis of 3-Hydroxy-4-nitroanisole

Start Materials:
4-Fluoro-2-methoxy-1-nitrobenzene

DMSO, 1N NaOH

Reaction:
Heat to 80°C for 20 hours

Work-up:
Cool to RT

Adjust pH to 5 with 1N HCl

Extraction:
Extract 3x with Ethyl Acetate

Washing:
Wash with Water and Brine

Drying:
Dry over MgSO₄

Concentration:
Remove solvent under reduced pressure

Product:
3-Hydroxy-4-nitroanisole

(Light yellow solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Hydroxy-4-nitroanisole.
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Spectral Data
Experimental spectral data for 3-Hydroxy-4-nitroanisole is not readily available in public

databases. Researchers should perform their own spectral analysis (NMR, IR, MS) for

structural confirmation and characterization.

Safety and Handling
3-Hydroxy-4-nitroanisole is a chemical that should be handled with care in a laboratory setting.

It is combustible, and its dust and vapor may form explosive mixtures.[3] Appropriate personal

protective equipment, including gloves, safety goggles, and a lab coat, should be worn.[3] The

compound should be stored in a closed container in a cool, dry place, away from ignition

sources.[3]

Hazard Statements:

Harmful if swallowed

Causes skin irritation

Causes serious eye irritation

May cause respiratory irritation

Applications
3-Hydroxy-4-nitroanisole serves as a valuable intermediate in organic synthesis.[2] Its

functional groups—hydroxyl, methoxy, and nitro—allow for a variety of chemical

transformations, making it a precursor for the synthesis of more complex molecules, including

dyes and pharmaceutical compounds.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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